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Compound of Interest

Compound Name: Ferrous lodide

Cat. No.: B1584420

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics
of ferrous iodide (Fel2) in various organic solvents. Ferrous iodide, an inorganic compound
with significant applications as a catalyst in organic reactions, necessitates a clear
understanding of its behavior in non-aqueous media for effective experimental design and
process development. This document compiles available solubility data, outlines detailed
experimental protocols for solubility determination, and presents logical workflows through
diagrams to aid researchers in their scientific endeavors.

Quantitative Solubility Data

Precise quantitative solubility data for ferrous iodide in a wide range of organic solvents is not
extensively documented in readily available literature. Most sources provide qualitative
descriptions of its solubility. The following table summarizes the available information. It is
important to note that "soluble” is a general term and the actual solubility can vary significantly
between different solvents and with varying temperature. For precise applications, experimental
determination of solubility is strongly recommended.
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Quantitative

Solvent Chemical Qualitative Solubility ( Temperature
olven
Formula Solubility g/100g of (°C)
solvent)
Soluble[1][2][3] Data not -
Ethanol C2HsOH ] Not specified
[4105116] available
] Soluble[2][3][4] Data not »
Diethyl Ether (C2Hs)20 ) Not specified
[5] available
Data not
Dimethylamine (CHs)2NH Soluble ] Not specified
available
Propylene Data not
C4HsOs3 Very Soluble ] 25
Carbonate available
Data not Data not -
Methanol CHsOH ) ] Not specified
available available
Data not Data not N
Acetone (CH3)2CO ) ] Not specified
available available
Tetrahydrofuran Data not Data not B
C4HsO ) ] Not specified
(THF) available available
Dimethylformami Data not Data not >
(CHs)2NC(O)H ) ] Not specified
de (DMF) available available
Dimethyl
] Data not Data not -
Sulfoxide (CH3)2S0O ) ] Not specified
available available
(DMSO)

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of ferrous iodide in an
organic solvent. Given the hygroscopic and air-sensitive nature of ferrous iodide, all
procedures should be conducted under an inert atmosphere (e.g., nitrogen or argon) in a
glovebox or using Schlenk line techniques.
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Gravimetric Method

This is a fundamental and widely used method for determining the solubility of a solid in a
liquid.

2.1.1. Materials and Equipment:

e Anhydrous Ferrous lodide (Fel2)

e Anhydrous organic solvent of interest

« Inert gas supply (Nitrogen or Argon)

e Glovebox or Schlenk line setup

o Temperature-controlled shaker or magnetic stirrer with hotplate
e Syringes and filters (PTFE, 0.2 um pore size)
» Pre-weighed vials

e Analytical balance

e Oven

2.1.2. Procedure:

o Preparation: Add an excess amount of anhydrous ferrous iodide to a known volume or
mass of the anhydrous organic solvent in a sealed vial. The presence of excess, undissolved
solid is crucial to ensure saturation.

» Equilibration: Seal the vial and place it in a temperature-controlled shaker or on a magnetic
stirrer. Agitate the mixture at a constant, specified temperature for a sufficient period to reach
equilibrium. This can range from 24 to 72 hours, depending on the solvent and the
dissolution rate of the salt. Preliminary experiments may be necessary to determine the
optimal equilibration time.
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o Sample Withdrawal: Once equilibrium is reached, cease agitation and allow the undissolved
solid to settle. Carefully withdraw a known volume of the supernatant (the clear, saturated
solution) using a pre-heated syringe to prevent precipitation upon cooling.

« Filtration: Immediately filter the withdrawn sample through a syringe filter into a pre-weighed,
dry vial. This step is critical to remove any suspended solid particles.

e Solvent Evaporation: Weigh the vial containing the saturated solution. Place the vial in an
oven at a temperature sufficient to evaporate the solvent without decomposing the ferrous
iodide. The evaporation should be carried out under a gentle stream of inert gas or under
vacuum.

e Mass Determination: Once the solvent is completely evaporated and the vial has cooled to
room temperature in a desiccator, weigh the vial again. The mass of the dissolved ferrous
iodide is the difference between this final mass and the initial mass of the empty vial.

o Calculation: The solubility can then be calculated in various units, such as grams of solute
per 100 grams of solvent or moles of solute per liter of solvent.

Spectroscopic Method

This method is suitable if ferrous iodide exhibits a distinct and quantifiable absorbance in the
UV-Vis spectrum in the chosen solvent.

2.2.1. Materials and Equipment:

o Same as for the Gravimetric Method, with the addition of:
e UV-Vis Spectrophotometer

e Quartz cuvettes

2.2.2. Procedure:

o Calibration Curve: Prepare a series of standard solutions of ferrous iodide of known
concentrations in the organic solvent. Measure the absorbance of each standard at the
wavelength of maximum absorbance (A_max). Plot a calibration curve of absorbance versus
concentration.
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e Saturated Solution Preparation: Follow steps 1-4 of the Gravimetric Method to prepare a
saturated solution and obtain a clear filtrate.

« Dilution: Accurately dilute a known volume of the filtered saturated solution with the pure
solvent to bring the absorbance within the linear range of the calibration curve.

o Absorbance Measurement: Measure the absorbance of the diluted solution at A_max.

e Concentration Determination: Use the calibration curve to determine the concentration of the
diluted solution.

o Solubility Calculation: Calculate the concentration of the original saturated solution by
accounting for the dilution factor.

Visualizing Experimental and Logical Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key processes in
determining and understanding ferrous iodide solubility.
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Caption: Experimental Workflow for Solubility Determination.
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Caption: Factors Influencing Ferrous lodide Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dl.icdst.org [dl.icdst.org]

2. Iron(ll) iodide - Wikipedia [en.wikipedia.org]

3. IRON (Il) IODIDE CAS#: 7783-86-0 [m.chemicalbook.com]
4. Iron(ll) iodide [chembk.com]

5. Iron(ll) iodide, anhydrous, 97% (metals basis) 2 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

6. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1584420?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-custom-synthesis
https://dl.icdst.org/pdfs/files/415f61e9082c7d23df09fb15605aa59d.pdf
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://m.chemicalbook.com/ProductChemicalPropertiesCB3353211_EN.htm
https://www.chembk.com/en/chem/Iron(II)%20iodide
https://www.fishersci.com/shop/products/iron-ii-iodide-anhydrous-97-metals-basis-thermo-scientific/AA1148504
https://www.fishersci.com/shop/products/iron-ii-iodide-anhydrous-97-metals-basis-thermo-scientific/AA1148504
https://www.researchgate.net/profile/Ooi-Yan-Jie/post/AAS_Is_potassium_volatile_at_500_degrees_Celsius/attachment/59d63de379197b807799a97b/AS%3A421728057860098%401477559212412/download/Physical+Properties+of+Various+Inorganic+Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Ferrous lodide in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584420#ferrous-iodide-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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